Cas no 98475-71-9 (Ethyl 1-(4-bromophenyl)-5-cyano-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(4-bromophenyl)-5-cyano-1H-pyrazole-4-carboxylate
• CAS No: 98475-71-9
• MF: C₁₃H₁₀BrN₃O₂
• MW: 320.141401767731
• MDL: MFCD17215110
• CID: 94881
• PubChem ID: 13654089
• Update Time: 2025-04-18

Ethyl 1-(4-bromophenyl)-5-cyano-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-bromophenyl)-5-cyano-1H-pyrazole-4-carboxylate
• ethyl 1-(4-bromophenyl)-5-cyanopyrazole-4-carboxylate
• TWGLRUQZUNIEBJ-UHFFFAOYSA-N
• MFCD17215110
• 5-cyano-1-(4-bromophenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester
• FT-0704571
• 98475-71-9
• ethyl 1-(4-bromophenyl)-5-cyano-4-pyrazolecarboxylate
• AKOS015900666
• ethyl1-(4-bromophenyl)-5-cyano-1H-pyrazole-4-carboxylate
• 1-(4-BROMOPHENYL)-5-CYANO-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• DTXSID30545934
• AMY11999
• CS-0197756
• SCHEMBL10340580
• F17263
• DB-080525
• 1H-Pyrazole-4-carboxylic acid, 1-(4-bromophenyl)-5-cyano-, ethyl ester

• MDL： MFCD17215110
• Inchi： 1S/C13H10BrN3O2/c1-2-19-13(18)11-8-16-17(12(11)7-15)10-5-3-9(14)4-6-10/h3-6,8H,2H2,1H3
• InChI Key： TWGLRUQZUNIEBJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C#N)=C(C(=O)OCC)C=N1

Computed Properties

• Exact Mass: 318.99564g/mol
• Monoisotopic Mass: 318.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.50
• Boiling Point: 459.3°C at 760 mmHg
• Flash Point: 231.6°C
• Refractive Index: 1.632